![molecular formula C17H25FN2 B5055160 1-cycloheptyl-4-(2-fluorophenyl)piperazine](/img/structure/B5055160.png)
1-cycloheptyl-4-(2-fluorophenyl)piperazine
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Overview
Description
1-cycloheptyl-4-(2-fluorophenyl)piperazine (CFPP) is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has shown promising results in various scientific studies.
Scientific Research Applications
1-cycloheptyl-4-(2-fluorophenyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antidepressant, anxiolytic, and antipsychotic properties in animal models. This compound has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. In addition, this compound has been shown to have potential applications in the treatment of drug addiction and withdrawal symptoms.
Mechanism of Action
The exact mechanism of action of 1-cycloheptyl-4-(2-fluorophenyl)piperazine is not yet fully understood. However, it is believed to act as a serotonin and dopamine receptor antagonist. This compound has been shown to bind to the 5-HT1A and 5-HT2A receptors, as well as the D2 receptor. This binding leads to the modulation of neurotransmitter release, which is responsible for the observed therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which is responsible for its antidepressant and anxiolytic effects. This compound has also been shown to increase the levels of neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which is responsible for the observed neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-cycloheptyl-4-(2-fluorophenyl)piperazine is its high selectivity for serotonin and dopamine receptors. This makes it a promising candidate for the development of new antidepressant and antipsychotic drugs with fewer side effects. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of 1-cycloheptyl-4-(2-fluorophenyl)piperazine. One of the main areas of focus is the development of new antidepressant and antipsychotic drugs based on the structure of this compound. Another area of focus is the study of this compound in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Additionally, the potential use of this compound in the treatment of drug addiction and withdrawal symptoms is an area of active research. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion
In conclusion, this compound is a promising compound that has shown potential therapeutic applications in various scientific studies. Its high selectivity for serotonin and dopamine receptors makes it a promising candidate for the development of new antidepressant and antipsychotic drugs with fewer side effects. Further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 1-cycloheptyl-4-(2-fluorophenyl)piperazine involves the reaction of 1-cycloheptyl piperazine with 2-fluorobenzaldehyde in the presence of a catalyst. The reaction yields this compound as a white crystalline solid with a melting point of 142-144°C. The purity of the compound can be determined using various analytical techniques such as gas chromatography and high-performance liquid chromatography.
Properties
IUPAC Name |
1-cycloheptyl-4-(2-fluorophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25FN2/c18-16-9-5-6-10-17(16)20-13-11-19(12-14-20)15-7-3-1-2-4-8-15/h5-6,9-10,15H,1-4,7-8,11-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXOFDFPEEHMDOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)N2CCN(CC2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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